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Compound of Interest

AMMONIUM COPPER(II)
SULFATE HEXAHYDRATE

Cat. No. 88235736

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and preparation of ammonium
copper(ll) sulfate hexahydrate ((NH4)2Cu(SOa4)2:-6H20), a double salt of copper(ll) sulfate and
ammonium sulfate. This compound is of interest in various research fields, including
crystallography and coordination chemistry. This document outlines the key chemical and
physical properties, detailed experimental protocols for its synthesis, and relevant safety
information.

Compound Profile and Properties

Ammonium copper(ll) sulfate hexahydrate is a blue crystalline solid that belongs to a class
of double salts known as Tutton's salts. These salts have a general formula of M'2(M")
(S04)2:6H20, where M' is a monovalent cation and M" is a divalent metal cation. In this case,
the ammonium ion (NHa4*) acts as the monovalent cation and the copper(ll) ion (Cu2*) as the
divalent cation. The crystal lattice consists of hydrated copper(ll) ions, ammonium ions, and
sulfate ions held together by ionic bonds.

A summary of the key quantitative data for ammonium copper(ll) sulfate hexahydrate is
presented in Table 1.
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Property Value

Chemical Formula (NH4)2Cu(S04)2-:6H20

Molar Mass 399.8 g/mol

Appearance Blue to blue-green crystalline solid[1]
Crystal System Monoclinic

Density Approximately 1.9 g/cm3

Solubility in Water Soluble[1]

Solubility in other solvents Insoluble in ethanol and acetone.[2]
Melting Point Decomposes before melting

Note on Solubility: While ammonium copper(ll) sulfate hexahydrate is known to be soluble in
water, specific quantitative data on its solubility in g/100g of water at various temperatures is
not readily available in the reviewed literature. For experimental design, it is recommended to
determine the solubility curve empirically for the specific conditions of interest.

Synthesis of Ammonium Copper(ll) Sulfate
Hexahydrate

The synthesis of ammonium copper(ll) sulfate hexahydrate is based on the principle of co-
crystallization from a saturated aqueous solution containing equimolar amounts of copper(ll)
sulfate and ammonium sulfate. The chemical reaction can be represented as:

CuSO0a4-5H20(aq) + (NH4)2S0a(aq) + H20() - (NH4)2Cu(S0a4)2:6H20(S)

Experimental Protocols

Two primary methods for the crystallization of ammonium copper(ll) sulfate hexahydrate are
slow evaporation and cooling of a saturated solution. Below are detailed protocols for both
methods.

2.1.1. Method 1: Slow Evaporation
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This method relies on the gradual evaporation of the solvent to increase the concentration of
the solute, leading to the formation of large, well-defined crystals over time.

Materials:

o Copper(ll) sulfate pentahydrate (CuSOa4-5H20)
o Ammonium sulfate ((NH4)2)S0Oa4)

» Distilled or deionized water

» Beakers

e Stirring rod

e Hot plate

 Filter paper

e Crystallizing dish

Procedure:

o Preparation of the Saturated Solution:

o Accurately weigh equimolar amounts of copper(ll) sulfate pentahydrate and ammonium
sulfate. For example, use 24.97 g of CuSOa4-5H20 (0.1 mol) and 13.21 g of (NH4)2S0Oa4 (0.1
mol).

o In separate beakers, dissolve each salt in a minimum amount of warm distilled water (e.g.,
50 mL each). Gentle heating on a hot plate can aid dissolution.

o Once both salts are completely dissolved, combine the two solutions into a single beaker
and stir thoroughly.

o Crystallization:

o Filter the resulting solution while it is still warm to remove any impurities.
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o Pour the clear filtrate into a clean crystallizing dish.

o Cover the dish with a piece of filter paper to prevent dust contamination while allowing for
slow evaporation.

o Place the crystallizing dish in a location with a stable temperature and minimal vibrations.

e Crystal Harvesting and Drying:

o

Allow the solution to stand for several days to a week. Large, blue crystals will form as the
water evaporates.

o Once a satisfactory crop of crystals has formed, carefully decant the remaining solution.

o Wash the crystals with a small amount of cold distilled water or ethanol to remove any
remaining mother liquor.

o Carefully remove the crystals and dry them on a piece of filter paper at room temperature.
Do not heat the crystals, as this can lead to the loss of water of hydration.

2.1.2. Method 2: Cooling Crystallization

This method takes advantage of the lower solubility of the double salt at colder temperatures to
induce rapid crystallization.

Materials:

e Same as Method 1.

Procedure:

o Preparation of the Saturated Solution:

o Follow the same procedure as in Method 1 to prepare a combined, warm, saturated
solution of copper(ll) sulfate and ammonium sulfate.

o Crystallization:

o Filter the warm solution to remove any impurities.
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o Allow the solution to cool slowly to room temperature.

o For faster crystallization and smaller crystals, the beaker can be placed in an ice bath.

e Crystal Harvesting and Drying:

o Once crystallization appears complete, collect the crystals by vacuum filtration using a
Buchner funnel.

o Wash the crystals with a small amount of cold distilled water or ethanol.

o Dry the crystals on a filter paper or in a desiccator.

Quantitative Data from Experimental Protocols

The following table summarizes reactant quantities from various literature protocols for the
synthesis of ammonium copper(ll) sulfate hexahydrate. This allows for a comparison of
different experimental scales and reactant ratios.

Copper(ll)

Protocol Sulfate Ammonium Reported Yield
Water (mL)

Reference Pentahydrate Sulfate (g) (%)

(9)
Protocol A 2.0 1.0 Not specified 50.3
Protocol B 6.0 3.0 15 Not specified
Protocol C 6.2 3.3 25 Not specified
Protocol D 50 27 250 Not specified

Visualization of Processes
Chemical Synthesis Pathway

The formation of ammonium copper(ll) sulfate hexahydrate from its constituent salts in an
agueous solution is a straightforward ionic association process.
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CuSO+5H:0(aq) Dissolution
Crystallization

(NHa4)2S0a(aq) Cu?*(aq) + 25042~ (aq) + 2NHa*(aq) (NH4)2Cu(S0a)2-6H20(s)

Click to download full resolution via product page

Caption: Chemical pathway for the synthesis of ammonium copper(ll) sulfate hexahydrate.

Experimental Workflow

The general workflow for the synthesis and isolation of ammonium copper(ll) sulfate
hexahydrate crystals is depicted below.
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Caption: General experimental workflow for the synthesis of ammonium copper(ll) sulfate
hexahydrate.

Safety and Handling

Ammonium copper(ll) sulfate hexahydrate should be handled with appropriate safety
precautions in a laboratory setting.

o Hazard Statements: Harmful if swallowed. Causes skin and serious eye irritation. Very toxic
to aquatic life with long-lasting effects.[1]

o Precautionary Statements: Wear protective gloves, eye protection, and face protection. Avoid
breathing dust. Use only outdoors or in a well-ventilated area. Avoid release to the
environment.[1]

e Personal Protective Equipment (PPE): Safety goggles, lab coat, and gloves are mandatory
when handling this chemical.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Conclusion

The synthesis of ammonium copper(ll) sulfate hexahydrate is a reproducible and
straightforward process suitable for various research applications. By carefully controlling the
conditions of crystallization, researchers can obtain high-quality crystals of this double salt. The
provided protocols offer a starting point for the synthesis, and the quantitative data allows for
the adaptation of the procedures to different experimental scales. Adherence to proper safety
protocols is essential when working with this and any other chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Ammonium copper (1) sulphate hexahydrate - SYNTHETIKA [synthetikaeu.com]
e 2. Copper(ll)-ammonium sulfate - Crystal growing [en.crystalls.info]

 To cite this document: BenchChem. [Synthesis and Preparation of Ammonium Copper(ll)
Sulfate Hexahydrate Crystals: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b8235736#synthesis-and-preparation-of-
ammonium-copper-ii-sulfate-hexahydrate-crystals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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